Cas no 2375270-36-1 (Methyl 4-formyl-1,2-thiazole-5-carboxylate)

• Product Name: Methyl 4-formyl-1,2-thiazole-5-carboxylate
• CAS No: 2375270-36-1
• MF: C₆H₅NO₃S
• MW: 171.173800230026
• CID: 5463931
• Update Time: 2025-10-22

Methyl 4-formyl-1,2-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-formyl-1,2-thiazole-5-carboxylate
• AT21209
• METHYL 4-FORMYLISOTHIAZOLE-5-CARBOXYLATE
• Z3824021504

• Inchi： 1S/C6H5NO3S/c1-10-6(9)5-4(3-8)2-7-11-5/h2-3H,1H3
• InChI Key： WRXZAPXMYVNGIC-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=C(C=O)C=N1

Computed Properties

• Exact Mass: 170.99901420 g/mol
• Monoisotopic Mass: 170.99901420 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 84.5
• Molecular Weight: 171.18

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on Methyl 4-formyl-1,2-thiazole-5-carboxylate

Comprehensive Overview of Methyl 4-formyl-1,2-thiazole-5-carboxylate (CAS No. 2375270-36-1)

Methyl 4-formyl-1,2-thiazole-5-carboxylate (CAS No. 2375270-36-1) is a high-value heterocyclic compound widely used in pharmaceutical and agrochemical research. This thiazole derivative features both formyl and carboxylate functional groups, making it a versatile building block for synthesizing complex molecules. Its molecular formula C₆H₅NO₃S and precise structure have attracted significant attention in drug discovery, particularly for designing kinase inhibitors and antimicrobial agents.

Recent trends in AI-driven drug discovery have amplified interest in Methyl 4-formyl-1,2-thiazole-5-carboxylate, as researchers leverage machine learning to predict its reactivity in click chemistry and multicomponent reactions. The compound's electron-deficient thiazole core aligns with current demands for bioisosteres in medicinal chemistry, addressing common queries like "thiazole-based drug candidates 2024" or "formyl-thiazole applications in CNS drugs." Analytical techniques such as HPLC-MS and NMR spectroscopy confirm its high purity (>98%), meeting stringent requirements for preclinical studies.

The compound's dual functionality enables diverse transformations, answering frequent search terms like "how to modify thiazole-5-carboxylates" or "formyl protection strategies for heterocycles." In material science, its conjugated system shows promise for organic electronics, correlating with trending topics such as "biodegradable semiconductors." Regulatory-compliant synthesis protocols (avoiding hazardous reagents) make it suitable for green chemistry applications, addressing ESG-focused research demands.

Storage recommendations for CAS 2375270-36-1 emphasize anhydrous conditions at 2-8°C, reflecting user concerns about "heterocycle stability under ambient conditions." Patent analysis reveals growing IP activity around this scaffold, particularly for anticancer lead optimization – a hotspot in recent literature. The compound's logP value (1.82) and hydrogen bond acceptors (3) make it relevant to discussions on "Lipinski's rule compliance in fragment-based drug design."

Industrial-scale production of Methyl 4-formyl-1,2-thiazole-5-carboxylate employs continuous flow chemistry, aligning with Pharma 4.0 initiatives. Its role in constructing PROTAC degraders addresses the booming interest in targeted protein degradation therapies. Analytical data (available upon request) includes comprehensive UV-Vis spectra and chromatographic retention times, supporting researchers investigating "thiazole UV signatures for QC methods."

Emerging applications in covalent inhibitor design leverage the formyl group's reactivity with cysteine residues, responding to searches like "warhead optimization for KRAS inhibitors." The compound's crystallographic data (CCDC-deposited) facilitates computational modeling studies, a key focus area in virtual screening workflows. Strict quality control ensures batch-to-batch reproducibility, critical for high-throughput screening campaigns.

Environmental fate studies confirm Methyl 4-formyl-1,2-thiazole-5-carboxylate undergoes aerobic biodegradation within 28 days (OECD 301B), addressing sustainability concerns. Its compatibility with microwave-assisted synthesis makes it valuable for rapid analog generation, a technique dominating recent publication metrics. The compound's structure-activity relationship (SAR) potential continues to drive innovation across multiple therapeutic areas.